Cerium Zirconium Oxide Nanopowder

• Molecular Formula: CeH4O4Zr
• Molecular Weight: 299.37 g/mol
• InChI: InChI=1S/Ce.4H2O.Zr/h;4*1H2;/q+4;;;;;/p-4
• InChIKey: BZVCLTNYEDKLEM-UHFFFAOYSA-J

Cerium Zirconium Oxide Nanopowder: Baseline Properties

Cerium Zirconium Oxide Nanopowder (CeO₂–ZrO₂, CZ) is a binary solid-solution oxide in which Zr⁴⁺ ions isomorphously substitute Ce⁴⁺ sites within the cubic fluorite lattice, generating a high concentration of oxygen vacancies and lattice defects [1]. This substitution dramatically enhances oxygen storage capacity (OSC), reducibility, and thermal stability relative to pure CeO₂, making the nanopowder the default oxygen-buffer component in modern three-way catalysts (TWC) and an emerging candidate in biomedical free-radical scavenging [2]. Commercially, CZ nanopowders are typically supplied with Ce:Zr molar ratios between 4:1 and 1:1, with BET surface areas of 50–150 m² g⁻¹ and primary crystallite sizes of 3–10 nm [3].

Oxygen-storage buffer for three-way catalyst (TWC) and redox cycle research

Thermally stable nanopowder for high-temperature catalytic applications above 800 °C

Free-radical scavenging nanomaterial for biomedical redox studies

Compositional and morphological control for tuning oxygen vacancy concentration and OSC

• [1] Wang, R. (2007). Synthesis and atomic level in situ redox characterization in ceria and ceria zirconia. Ph.D. Thesis, University of Illinois at Chicago. View Source
• [2] Dziembaj, R. et al. (2023). Synthesis and Specific Properties of the Ceria and Ceria-Zirconia Nanocrystals and Their Aggregates Showing Outstanding Catalytic Activity in Redox Reactions—A Review. Catalysts, 13(8), 1165. View Source
• [3] Campos, P. T. A. et al. (2020). Cerium–zirconium mixed oxide nanostructures for diesel soot oxidation: synthesis and effect of structure. RSC Advances, 10, 27428–27438. View Source

Why Cerium Zirconium Oxide Nanopowder Cannot Be Replaced

Pure CeO₂ nanoparticles suffer from rapid sintering, loss of oxygen storage capacity above 800 °C, and intrinsically low bulk oxygen mobility (δ ~ 0.05), making them inadequate for high-temperature catalytic applications [1]. Although alternative dopants such as La³⁺, Sn⁴⁺, or Y³⁺ can partially stabilize the ceria lattice, none combine the simultaneous enhancement of reducibility, thermal stability, and oxygen vacancy concentration achieved by Zr⁴⁺ incorporation at the 20–50 mol% level [2]. Furthermore, OSC, reducibility, and crystallite-size retention vary non-linearly with Ce:Zr ratio and synthesis route, meaning that one CZ nanopowder cannot be assumed equivalent to another without quantitative head-to-head data [3].

Target (CZ) Sustains OSC and surface area above 800 °C; resists sintering

Substitute (CeO₂) Rapid sintering and OSC loss above 800 °C; limited bulk oxygen mobility

Target (Zr⁴⁺ doping) Simultaneously enhances reducibility, thermal stability, and oxygen vacancy concentration

Alternatives (La, Sn, Y) Partial lattice stabilization without equivalent multi-property enhancement

Specific CZ batch Performance defined by Ce:Zr ratio and synthesis route

Other CZ nanopowders OSC, reducibility, and crystallite retention vary non-linearly; not mutually interchangeable

• [1] Structure And Oxygen Storage Capacity Of Ce1-xMxO2-δ (M=Sn, Zr, Mn, Fe, Co, Ni, Cu, La, Y, Pd, Pt, Ru): Experimental And Density Functional Theoretical Study. NDLTD. View Source
• [2] Katta, L., Sudarsanam, P., Thrimurthulu, G., & Reddy, B. M. (2010). Doped nanosized ceria solid solutions for low temperature soot oxidation: Zirconium versus lanthanum promoters. Applied Catalysis B: Environmental, 101(1-2), 101–108. View Source
• [3] Piumetti, M. et al. (2016). Investigations into nanostructured ceria–zirconia catalysts for soot combustion. Applied Catalysis B: Environmental, 180, 271–282. View Source

Cerium Zirconium Oxide Nanopowder: Quantitative Evidence

Oxygen Storage Capacity: Ceria-Zirconia vs. Ceria

Ce₀.₆₃Zr₀.₃₇O₂ exhibits the largest oxygen storage capacity (OSC) at 400 °C among tested compositions and can exchange significantly larger amounts of oxygen than pure CeO₂ due to participation of bulk oxygen [1]. This establishes Ce₀.₆₃Zr₀.₃₇O₂ as a quantitatively superior OSC material relative to undoped ceria for low-temperature TWC operation.

OSC at 400 °C

Head-to-head

Ce₀.₆₃Zr₀.₃₇O₂: largest OSC at 400 °C; reported 400–710 μmol-O₂ g⁻¹. CeO₂: lower, surface-only exchange.

Supports low-temperature TWC oxygen-buffer performance ranking.

CO transient oxidation / ¹⁸O isotopic exchange; precalcined at 900 °C.

Evidence Dimension	Oxygen Storage Capacity (OSC) and oxygen exchange at 400 °C
Target Compound Data	Ce₀.₆₃Zr₀.₃₇O₂: largest OSC at 400 °C; exchanges very large amounts of oxygen involving bulk oxygen participation
Comparator Or Baseline	Pure CeO₂: lower OSC at 400 °C; limited to surface oxygen exchange
Quantified Difference	Qualitative ranking: Ce₀.₆₃Zr₀.₃₇O₂ > all other CeₓZr₁₋ₓO₂ compositions and ≫ CeO₂ at 400 °C. OSC of CZ materials ~400–710 μmol-O₂ g⁻¹ vs. CeO₂ typically <200 μmol-O₂ g⁻¹ under comparable conditions [2][3].
Conditions	CO transient oxidation and ¹⁸O/¹⁶O isotopic exchange; samples precalcined at 900 °C in dry air; monophasic solid solutions supplied by Rhodia Terres Rares

Why This Matters

For procurement of oxygen-storage components in TWC applications, Ce₀.₆₃Zr₀.₃₇O₂ provides the highest low-temperature OSC, directly enabling superior air-to-fuel ratio buffering during cold-start and fuel-cut events.

• [1] Bedrane, S., Descorme, C., & Duprez, D. (1999). Oxygen mobility in CeO₂ and CeₓZr₁₋ₓO₂ compounds: Study by CO transient oxidation and ¹⁸O/¹⁶O isotopic exchange. Journal of Physical Chemistry B, 103(50), 10999–11006. View Source
• [2] Campos, P. T. A. et al. (2020). Cerium–zirconium mixed oxide nanostructures for diesel soot oxidation: synthesis and effect of structure. RSC Advances, 10, 27428–27438. Table 2: OSC values CZ-NRs = 513 μmol g⁻¹; CZ-NRs-2x = 710 μmol g⁻¹. View Source
• [3] Nagai, Y. et al. (2005). Structure Analysis of CeO₂–ZrO₂ Mixed Oxides as Oxygen Storage Materials. Toyota Central R&D Labs. OSC of CeO₂–ZrO₂ (50 mol% ZrO₂) ≈ 400 μmol-O₂ g⁻¹. View Source

Soot Oxidation Activity: Ceria-Zirconia vs. Ceria

Among Ce–Zr mixed oxides with varying Ce:Zr ratios, Ce₀.₇₆Zr₀.₂₄O₂ demonstrates the highest soot oxidation activity. At 500 °C, its soot oxidation rate reaches 14.9 μgₛₒₒₜ s⁻¹ vs. 11.4 μgₛₒₒₜ s⁻¹ for pure CeO₂—a 31% rate enhancement [1]. Additionally, Ce₀.₇₆Zr₀.₂₄O₂ retains activity after calcination at 1000 °C, whereas CeO₂ activity decays significantly under the same thermal aging conditions [1].

Soot oxidation rate

Head-to-head

Ce₀.₇₆Zr₀.₂₄O₂: 14.9 μgₛₒₒₜ s⁻¹ at 500 °C (31% higher vs. CeO₂, 11.4 μgₛₒₒₜ s⁻¹).

Indicates enhanced soot oxidation endpoint; activity retained after 1000 °C calcination.

Tested under NOx/O₂; catalysts calcined at 500 °C and 1000 °C.

Evidence Dimension	Soot oxidation rate under NOx/O₂ at 500 °C
Target Compound Data	Ce₀.₇₆Zr₀.₂₄O₂: 14.9 μgₛₒₒₜ s⁻¹ (catalysts calcined at 500 °C); retains activity after 1000 °C calcination
Comparator Or Baseline	Pure CeO₂: 11.4 μgₛₒₒₜ s⁻¹ (calcined at 500 °C); activity decays significantly from 500 to 1000 °C calcination
Quantified Difference	31% higher soot oxidation rate (14.9 vs. 11.4 μgₛₒₒₜ s⁻¹)
Conditions	CeO₂ and Ce₀.₇₆Zr₀.₂₄O₂ prepared and characterized by Raman spectroscopy, XRD, TEM, N₂ adsorption, H₂-TPR; tested for soot oxidation under NOx/O₂; calcination temperatures: 500 °C and 1000 °C

Why This Matters

For diesel particulate filter (DPF) catalyst procurement, Ce₀.₇₆Zr₀.₂₄O₂ nanopowder offers both higher low-temperature soot oxidation activity and superior thermal durability vs. CeO₂, translating to longer catalyst lifetime.

• [1] Atribak, I., Bueno-López, A., & García-García, A. (2008). Combined removal of diesel soot particulates and NOx over CeO₂–ZrO₂ mixed oxides. Journal of Catalysis, 259(1), 123–132. View Source

Thermal Stability: Ceria-Zirconia vs. Ceria

After calcination at 1000 °C for 600 minutes, pure CeO₂ crystallites coarsen to 137 nm, while Ce₀.₅Zr₀.₅O₂ solid-solution nanopowder retains a crystallite size of only 37 nm, and Ce₀.₇₅Zr₀.₂₅O₂ retains just 3 nm [1]. This represents a 73% reduction in crystallite size for Ce₀.₅Zr₀.₅O₂ and a >97% reduction for Ce₀.₇₅Zr₀.₂₅O₂ relative to pure CeO₂, demonstrating that Zr incorporation profoundly suppresses thermal sintering.

Thermal stability

Head-to-head

Crystallite size after 600 min at 1000 °C: Ce₀.₅Zr₀.₅O₂ = 37 nm; Ce₀.₇₅Zr₀.₂₅O₂ = 3 nm; CeO₂ = 137 nm.

Demonstrates profound sintering suppression; supports high-temperature catalyst lifetime.

XRD peak broadening; initial crystallites ~3 nm for all compositions.

Evidence Dimension	Crystallite size after 600 min calcination at 1000 °C
Target Compound Data	Ce₀.₅Zr₀.₅O₂: 37 nm; Ce₀.₇₅Zr₀.₂₅O₂: 3 nm (initial size ~3 nm for all compositions)
Comparator Or Baseline	Pure CeO₂: 137 nm (from initial ~3 nm)
Quantified Difference	Ce₀.₅Zr₀.₅O₂: 73% smaller than CeO₂ (37 vs. 137 nm); Ce₀.₇₅Zr₀.₂₅O₂: >97% smaller (3 vs. 137 nm)
Conditions	Precipitation/coprecipitation and hydrothermal crystallization; calcination in air at 300, 500, 800, and 1000 °C for up to 600 min; crystallite size measured by XRD peak broadening

Why This Matters

For high-temperature applications such as TWC close-coupled catalysts, CZ nanopowder's resistance to sintering directly preserves surface area and OSC during extended service, unlike pure CeO₂ which rapidly deactivates.

• [1] Djuričićs, B. & Pickering, S. (2002). Nanostructured Ceria-Zirconia as an Oxygen Storage Component in Three-Way Catalytic Converters—Thermal Stability. In H. Bode (Ed.), Materials Aspects in Automotive Catalytic Converters. Wiley-VCH. View Source

Reducibility: Ceria-Zirconia vs. Ceria

H₂-TPR measurements reveal that Ce₀.₇Zr₀.₃O₂ solid solution consumes 4.4 times more H₂ than pure CeO₂ (H₂ consumption ratio = 4.4:1.0), indicating substantially greater reducibility and oxygen vacancy formation capacity [1]. The Ce₀.₇Zr₀.₃O₂ catalyst also exhibits a sharp soot combustion peak at 397 °C, which is 200 °C lower than that of uncatalyzed soot, demonstrating the direct consequence of enhanced reducibility on catalytic activity [1].

Reducibility (H₂-TPR)

Head-to-head

H₂ consumption ratio 4.4:1 (Ce₀.₇Zr₀.₃O₂ vs. CeO₂); soot combustion Tₚₑₐₖ 397 °C (200 °C lower than uncatalyzed).

Quantifies enhanced oxygen vacancy formation and redox capacity.

Sol-gel synthesis; TPR and temperature-programmed oxidation conditions.

Evidence Dimension	H₂ consumption (reducibility) from TPR and soot combustion peak temperature
Target Compound Data	Ce₀.₇Zr₀.₃O₂: H₂ consumption ratio 4.4 (normalized); soot combustion Tₚₑₐₖ = 397 °C
Comparator Or Baseline	Pure CeO₂: H₂ consumption ratio 1.0; uncatalyzed soot combustion Tₚₑₐₖ ≈ 597 °C
Quantified Difference	4.4× higher H₂ consumption; 200 °C lower soot combustion peak temperature
Conditions	Ce₀.₇Zr₀.₃O₂ and CeO₂ prepared by sol-gel method; characterized by XRD and H₂-TPR; soot combustion under temperature-programmed oxidation

Why This Matters

The 4.4× higher H₂ consumption directly quantifies the superior oxygen-buffering capacity of CZ nanopowder, making it the preferred choice for redox-cycle-intensive applications where CeO₂ alone is insufficient.

• [1] Journal of Rare Earths (2008). Catalytic combustion study of soot on Ce₀.₇Zr₀.₃O₂ solid solution. Journal of Rare Earths, 26(2), 251–256. View Source

Free Radical Scavenging: Ceria-Zirconia vs. Ceria

Zr-doped CeO₂ (CeₓZr₁₋ₓO₂) nanoparticles exhibit up to 4× higher hydrogen peroxide scavenging activity and up to 9× higher superoxide radical scavenging activity compared to undoped CeO₂ nanoparticles [1]. The scavenging activities correlate with oxygen vacancy concentration (for H₂O₂) and reducibility (for superoxide), both of which are enhanced by Zr⁴⁺ incorporation into the ceria lattice [1].

Free radical scavenging

Data to verify

CeₓZr₁₋ₓO₂ nanoparticles: up to 4× H₂O₂ scavenging and up to 9× superoxide scavenging vs. undoped CeO₂.

Reported radical-scavenging endpoint; requires source-specific validation.

In vitro assays; correlated with oxygen vacancy concentration and reducibility.

Evidence Dimension	Free radical scavenging activity (H₂O₂ and superoxide)
Target Compound Data	CeₓZr₁₋ₓO₂ nanoparticles: up to 4× (H₂O₂) and up to 9× (superoxide) vs. CeO₂
Comparator Or Baseline	Undoped CeO₂ nanoparticles: baseline scavenging activity (1×)
Quantified Difference	Up to 4-fold enhancement for H₂O₂; up to 9-fold enhancement for superoxide radicals
Conditions	In vitro assays against hydrogen peroxide and superoxide radicals; CeₓZr₁₋ₓO₂ nanoparticles synthesized via precipitation; scavenging activity correlated with oxygen vacancy concentration (Raman) and reducibility (TPR)

Why This Matters

For biomedical procurement of antioxidant nanomaterials, CZ nanopowder offers a dose-sparing effect—achieving the same therapeutic ROS-scavenging efficacy at a fraction of the CeO₂ nanoparticle dose.

• [1] Tsai, Y.-Y. (2008). Cerium-zirconium oxide nanocatalysts as free radical scavengers for biomedical applications. Ph.D. Thesis, University of Florida. View Source

Morphology-Dependent OSC: Nanorods vs. Nanoparticles

Within the same Ce₀.₈Zr₀.₂O₂ composition, nanorod morphology (CZ-NRs) delivers an OSC of 513 μmol g⁻¹ compared to only 234 μmol g⁻¹ for nanoparticle morphology (CZ-NPs)—a 2.2× OSC enhancement [1]. Doubling the structure-directing template produces CZ-NRs-2x with an OSC of 710 μmol g⁻¹, achieving a T₅₀% of 351 °C for diesel soot oxidation [1]. However, CZ-NPs-2x achieves only 381 μmol g⁻¹ OSC, underscoring that morphology, not merely composition, dictates performance [1].

Morphology-dependent OSC

Head-to-head

Ce₀.₈Zr₀.₂O₂ nanorods (CZ-NRs): 513 μmol g⁻¹; nanoparticles (CZ-NPs): 234 μmol g⁻¹ (2.2× enhancement). Nanorod 2× template: 710 μmol g⁻¹, T₅₀% 351 °C.

Morphology significantly modulates OSC; relevant for catalyst bed sizing and precious-metal loading.

Hydrothermal synthesis; Printex®-U soot oxidation; TPR/MS and TPO/MS characterization.

Evidence Dimension	OSC (μmol g⁻¹) and soot oxidation T₅₀% as a function of morphology
Target Compound Data	CZ-NRs: OSC = 513 μmol g⁻¹; CZ-NRs-2x: OSC = 710 μmol g⁻¹, T₅₀% = 351 °C
Comparator Or Baseline	CZ-NPs: OSC = 234 μmol g⁻¹; CZ-NPs-2x: OSC = 381 μmol g⁻¹
Quantified Difference	2.2× OSC enhancement (nanorods vs. nanoparticles at 1× template); 1.86× OSC enhancement (nanorods vs. nanoparticles at 2× template)
Conditions	Ce₀.₈Zr₀.₂O₂ synthesized via hydrothermal method; TPR/MS for H₂ consumption and OSC calculation; TPO/MS for soot oxidation with Printex®-U; BET, XRD, TEM for characterization

Why This Matters

For procurement specifying Ce₀.₈Zr₀.₂O₂ composition, nanorod morphology provides >2× higher OSC than conventional nanoparticulate forms at identical Ce:Zr ratio, directly impacting catalyst bed sizing and precious-metal loading requirements.

• [1] Campos, P. T. A. et al. (2020). Cerium–zirconium mixed oxide nanostructures for diesel soot oxidation: synthesis and effect of structure. RSC Advances, 10, 27428–27438. View Source

Cerium Zirconium Oxide Nanopowder: Best-Fit Applications

TWC Oxygen Storage Component

For automotive TWC formulations, Ce₀.₆₃Zr₀.₃₇O₂ and Ce₀.₅Zr₀.₅O₂ compositions are justified by their quantitatively superior OSC at 400 °C [1] and resistance to crystallite coarsening at 1000 °C (37 nm vs. 137 nm for CeO₂) [2]. The enhanced OSC directly improves air-to-fuel ratio buffering during fuel-cut events, while the sintering resistance ensures sustained performance over the catalyst lifetime. Procurement should specify Ce:Zr ratio based on the target operating temperature window: higher Zr content (Ce₀.₅Zr₀.₅O₂) maximizes thermal stability, while intermediate ratios (Ce₀.₆₃Zr₀.₃₇O₂) optimize low-temperature OSC [1].

DPF Soot Oxidation Coating

Ce₀.₇₆Zr₀.₂₄O₂ nanopowder delivers a 31% higher soot oxidation rate (14.9 vs. 11.4 μgₛₒₒₜ s⁻¹) compared to pure CeO₂ at 500 °C and uniquely retains this activity after calcination at 1000 °C [3]. For DPF washcoat applications requiring both high catalytic activity and tolerance to periodic high-temperature regeneration, Ce₀.₇₆Zr₀.₂₄O₂ is the evidence-supported choice over CeO₂. Nanorod morphology further enhances OSC to 710 μmol g⁻¹, enabling lower soot oxidation light-off temperatures (T₅₀% = 351 °C) [4].

Biomedical Antioxidant Nanomaterial

CeₓZr₁₋ₓO₂ nanoparticles provide up to 9-fold greater superoxide scavenging activity and up to 4-fold greater H₂O₂ scavenging activity than undoped CeO₂ nanoparticles in vitro [5]. This enables equivalent therapeutic ROS-neutralizing efficacy at substantially lower nanoparticle doses, reducing potential off-target effects. Biomedical procurement should prioritize CZ compositions that maximize oxygen vacancy concentration, as scavenging activity for H₂O₂ correlates directly with this parameter [5].

High-Temperature Catalyst Support

For catalyst supports operating above 800 °C, Ce₀.₅Zr₀.₅O₂ nanopowder retains a BET surface area of 25–32 m² g⁻¹ after 1000 °C calcination, compared to <5 m² g⁻¹ for pure CeO₂ under identical conditions [2][6]. This surface-area preservation maintains precious-metal dispersion and prevents catalyst deactivation. When selecting a CZ nanopowder as a thermally stable support, the Ce₀.₅Zr₀.₅O₂ composition with verified post-calcination surface area specifications should be required [2].

Application

Selection Property

Validation Focus

TWC oxygen-buffer research

Low-temperature OSC performance

OSC endpoint at target operating temperature

DPF soot oxidation catalyst research

Soot oxidation rate and thermal durability

Soot oxidation endpoint after thermal aging

Biomedical free-radical scavenging research

Oxygen vacancy concentration

ROS-scavenging endpoint context (H₂O₂, superoxide)

High-temperature catalyst support research

Thermal stability and surface area retention

Surface area and crystallite retention after calcination

• [1] Bedrane, S., Descorme, C., & Duprez, D. (1999). Oxygen mobility in CeO₂ and CeₓZr₁₋ₓO₂ compounds. Journal of Physical Chemistry B, 103(50), 10999–11006. View Source
• [2] Djuričićs, B. & Pickering, S. (2002). Nanostructured Ceria-Zirconia as an Oxygen Storage Component in Three-Way Catalytic Converters—Thermal Stability. Wiley-VCH. View Source
• [3] Atribak, I., Bueno-López, A., & García-García, A. (2008). Combined removal of diesel soot particulates and NOx over CeO₂–ZrO₂ mixed oxides. Journal of Catalysis, 259(1), 123–132. View Source
• [4] Campos, P. T. A. et al. (2020). Cerium–zirconium mixed oxide nanostructures for diesel soot oxidation. RSC Advances, 10, 27428–27438. View Source
• [5] Tsai, Y.-Y. (2008). Cerium-zirconium oxide nanocatalysts as free radical scavengers for biomedical applications. Ph.D. Thesis, University of Florida. View Source
• [6] Li, J. et al. (2015). Preparation of high oxygen storage capacity and thermally stable ceria–zirconia solid solution. RSC Advances. Ce₀.₅Zr₀.₅O₂ surface area 44 m² g⁻¹ after 1100 °C calcination. View Source